6-(Benzo[d][1,3]dioxol-5-yl)-3-chloropyridazine-4-carboxylic acid

• IUPAC Name: 6-(1,3-benzodioxol-5-yl)-3-chloropyridazine-4-carboxylic acid
• InChI: InChI=1S/C12H7ClN2O4/c13-11-7(12(16)17)4-8(14-15-11)6-1-2-9-10(3-6)19-5-18-9/h1-4H,5H2,(H,16,17)
• InChI Key: YOGHRXXJQBNGQU-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=NN=C(C(=C3)C(=O)O)Cl
• Molecular Formula: C12H7ClN2O4
• DSSTOX Substance ID: DTXSID501174798
• Molecular Weight: 278.65 g/mol
• CAS RN: 2098113-24-5

Description

The compound is a derivative of benzo[d][1,3]dioxol-5-yl, which is a common motif in organic chemistry. It’s often found in various synthetic molecules exhibiting a broad spectrum of biological activities.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds have been synthesized via Pd-catalyzed C-N cross-coupling.

Molecular Structure Analysis

The molecular structure of similar compounds shows that they often have a molecular weight around 216.2326. The IUPAC Standard InChI for a similar compound is InChI=1S/C13H12O3/c1-10(14)4-2-3-5-11-6-7-12-13(8-11)16-9-15-12/h2-8H,9H2,1H3/b4-2+,5-3+.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds show that they often have a molecular weight around 216.2326.

Scientific Research Applications

Cyclooxygenase (COX) Inhibitors

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Cytotoxic Agents

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Antitumor Agents

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Antimicrobial Agents

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Anti-Schistosomiasis Agents

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Anti-Epileptic Agents

, a neurological disorder marked by sudden recurrent episodes of sensory disturbance.

Pain Alleviation

. .

Anti-Tuberculosis Agents

, a potentially serious infectious disease that mainly affects the lungs.

Mechanism of Action

Target of Action

Compounds with similar structures have been reported to target various cancer cell lines .

Mode of Action

It’s worth noting that similar compounds have been shown to cause cell cycle arrest at the s phase and induce apoptosis in cancer cells .

Biochemical Pathways

Compounds with similar structures have been reported to modulate microtubule assembly through the suppression of tubulin polymerization or stabilization of microtubule structure .

Result of Action

Similar compounds have been reported to exhibit good selectivity between cancer cells and normal cells .

Action Environment

It is generally recommended to handle similar compounds in a well-ventilated place, wearing suitable protective clothing, and avoiding contact with skin and eyes .

Safety and Hazards

While specific safety and hazard information for this compound was not found, general safety measures for handling similar compounds include avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and using non-sparking tools.

Future Directions

Future research could focus on further optimization of similar compounds to afford more active analogs and develop a comprehensive understanding of the structure–activity relationships of these molecules.